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Executive Summary

This technical guide provides a comprehensive overview of the available ecotoxicity data for
the monoazo dye, C.l1. Acid Yellow 25 (CAS No. 6359-85-9). A thorough review of publicly
accessible scientific literature and regulatory databases reveals a significant lack of specific
guantitative ecotoxicity data for this particular substance. This document synthesizes the
general ecotoxicological properties of acid dyes and presents detailed standardized
experimental protocols for aquatic toxicity testing as recommended by the Organisation for
Economic Co-operation and Development (OECD). In the absence of specific data for C.1. Acid
Yellow 25, this guide utilizes data for a representative monoazo acid dye, C.I. Acid Red 14, for
illustrative purposes, while clearly noting the limitations of this approach. Furthermore, this
guide provides visualizations of experimental workflows to aid in the understanding of
ecotoxicity assessment methodologies.

Introduction to C.I. Acid Yellow 25

C.l. Acid Yellow 25 is a synthetic organic dye belonging to the monoazo class of colorants.
Azo dyes are characterized by the presence of one or more azo groups (—-N=N-) and are
widely used in the textile, leather, paper, and cosmetic industries. Due to their widespread use,
the potential environmental fate and effects of these compounds are of significant interest to
researchers and regulatory bodies. The ecotoxicity of a substance refers to its potential to
cause harm to the natural environment, particularly aquatic ecosystems.
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Ecotoxicological Profile of Acid Dyes

General information from safety data sheets suggests that the ecotoxicity of acid dyes is
related to the number of acid groups present in the molecule. Dyes with three or more acid
groups tend to exhibit low toxicity towards fish and invertebrates, with acute toxicity values
generally greater than 100 mg/L. However, all acid dyes are noted to have moderate toxicity
towards green algae. This effect on algae is often considered an indirect consequence of light
attenuation (shading) by the colored substance in the water column, rather than direct chemical
toxicity.

A comprehensive literature search for C.1. Acid Yellow 25 did not yield specific quantitative
data on its acute or chronic effects on aquatic organisms such as fish, daphnia, or algae.
Regulatory databases, including the European Chemicals Agency (ECHA) and the OECD's
Screening Information Data Set (SIDS), do not currently provide detailed ecotoxicity reports for
this specific substance.

Quantitative Ecotoxicity Data (lllustrative Example)

Due to the absence of specific ecotoxicity data for C.I. Acid Yellow 25, this section presents
acute toxicity data for a different monoazo acid dye, C.I. Acid Red 14 (CAS No. 3567-69-9), to
illustrate the typical format for such data. It is crucial to note that this data is not directly
applicable to C.I. Acid Yellow 25 and should be considered for informational purposes only.

Table 1. Acute Mammalian Toxicity Data for C.I. Acid Red 14

Exposure

Test Organism Endpoint Value Reference
Route
Rat > 10,000 mg/kg
Oral LD50 [1]
(male/female) bw
Rat > 2,000 mg/kg
Dermal LD50 [1]
(male/female) bw

Note: LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of the test
population. This data represents mammalian toxicity, not aquatic ecotoxicity.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1290562?utm_src=pdf-body
https://www.benchchem.com/product/b1290562?utm_src=pdf-body
https://www.benchchem.com/product/b1290562?utm_src=pdf-body
https://www.echemi.com/sds/acid-red-14-temppid160704000296.html
https://www.echemi.com/sds/acid-red-14-temppid160704000296.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Standardized Experimental Protocols for Aquatic
Ecotoxicity Testing

To ensure the generation of reliable and comparable ecotoxicity data, standardized test
guidelines have been developed by international organizations such as the OECD. The
following sections detail the methodologies for key aquatic toxicity tests.

OECD 203: Fish, Acute Toxicity Test

This guideline outlines a method to assess the acute lethal toxicity of a substance to fish.

Objective: To determine the median lethal concentration (LC50) of a substance in fish over a
96-hour exposure period.

Test Organism: Commonly used species include Rainbow trout (Oncorhynchus mykiss),
Zebrafish (Danio rerio), and Fathead minnow (Pimephales promelas).

Methodology:

Principle: Fish are exposed to the test substance in a static, semi-static, or flow-through
system for 96 hours.

o Test Concentrations: A range of concentrations of the test substance is used, typically in a
geometric series. A control group (without the test substance) is also maintained.

o Observations: Mortalities and any sublethal effects (e.g., abnormal behavior) are recorded at
24, 48, 72, and 96 hours.

o Water Quality: Parameters such as temperature, pH, and dissolved oxygen are monitored
and maintained within acceptable limits.

o Endpoint: The primary endpoint is the 96-hour LC50, which is the concentration estimated to
be lethal to 50% of the test fish population.
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Diagram 1: Experimental Workflow for OECD 203 Fish Acute Toxicity Test.

OECD 202: Daphnia sp., Acute Immobilisation Test

This test evaluates the acute toxicity of a substance to planktonic crustaceans, which are key

organisms in aquatic food webs.

Objective: To determine the median effective concentration (EC50) for immobilization of

Daphnia magna over a 48-hour exposure period.

Test Organism:Daphnia magna (water flea), typically less than 24 hours old at the start of the

test.

Methodology:

e Principle: Young daphnids are exposed to the test substance in a static system for 48 hours.

e Test Concentrations: A series of concentrations of the test substance and a control are

prepared.

e Observations: The number of immobilized daphnids (those that are unable to swim) is

recorded at 24 and 48 hours.

» Test Conditions: The test is conducted under controlled temperature and lighting conditions.

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.benchchem.com/product/b1290562?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Endpoint: The primary endpoint is the 48-hour EC50, which is the concentration estimated to
cause immobilization in 50% of the daphnids.
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Diagram 2: Experimental Workflow for OECD 202 Daphnia Acute Immobilisation Test.

OECD 201: Alga, Growth Inhibition Test

This guideline describes a method to assess the toxicity of a substance to freshwater algae
and cyanobacteria.

Objective: To determine the effects of a substance on the growth of a selected algal species
over a 72-hour period.

Test Organism: Commonly used species include Pseudokirchneriella subcapitata and
Desmodesmus subspicatus.

Methodology:

e Principle: Exponentially growing cultures of algae are exposed to the test substance in a
nutrient-rich medium under continuous illumination.

o Test Concentrations: A range of concentrations of the test substance and a control are tested
in replicate.

o Growth Measurement: Algal growth is measured at least daily by determining cell
concentration or another surrogate for biomass (e.g., fluorescence).
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o Test Conditions: The test is conducted under controlled temperature, lighting, and pH
conditions.

» Endpoints: The primary endpoints are the EC50 values for both growth rate inhibition
(ErC50) and yield reduction (EyC50) after 72 hours of exposure.

Preparation Phase

Data Analysis Phase
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Diagram 3: Experimental Workflow for OECD 201 Alga Growth Inhibition Test.

Logical Framework for Ecotoxicity Assessment

The assessment of a chemical's ecotoxicity follows a structured process, beginning with data
acquisition and culminating in a risk characterization.
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Diagram 4: Logical Framework for Ecotoxicity Assessment.

Conclusion and Recommendations

There is a clear data gap in the publicly available literature regarding the specific ecotoxicity of
C.l. Acid Yellow 25. While general information on acid dyes provides some qualitative insights,
gquantitative data from standardized tests are necessary for a robust environmental risk
assessment. It is recommended that experimental studies following OECD guidelines for fish,
daphnia, and algae toxicity be conducted to determine the LC50 and EC50 values for C.I. Acid
Yellow 25. Such data would be invaluable for researchers, scientists, and drug development
professionals in evaluating the environmental footprint of processes and products involving this
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dye. In the interim, a precautionary approach should be taken, assuming a toxicity profile
similar to other monoazo acid dyes until specific data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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